ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate

• IUPAC Name: ethyl 3-[(4-acetamidophenyl)sulfonylamino]-3-(4-ethoxyphenyl)propanoate
• InChI: InChI=1S/C21H26N2O6S/c1-4-28-18-10-6-16(7-11-18)20(14-21(25)29-5-2)23-30(26,27)19-12-8-17(9-13-19)22-15(3)24/h6-13,20,23H,4-5,14H2,1-3H3,(H,22,24)
• InChI Key: DKIXTFCLUSBWSK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)OCC)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C21H26N2O6S
• Molecular Weight: 434.5 g/mol

Description

Ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate, also known as EAP, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a member of the sulfonamide family, which is known for its diverse range of biological activities. In

Mechanism of Action

The mechanism of action of ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate is not fully understood, but it is believed to involve the inhibition of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in many types of cancer cells and is involved in tumor growth and metastasis. By inhibiting CAIX, ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate may be able to slow down the growth and spread of cancer cells.
Biochemical and Physiological Effects:
ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate has been shown to have a number of biochemical and physiological effects, including the induction of apoptosis, the inhibition of angiogenesis, and the suppression of tumor growth. ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate in lab experiments is that it has been shown to have cytotoxic effects on cancer cells, making it a potentially useful tool in cancer research. However, one limitation of using ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate is that it is a relatively new compound and its long-term effects are not yet fully understood.

Future Directions

There are several future directions for research on ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate. One area of research could focus on the development of more efficient synthesis methods for ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate, which could increase its availability for scientific research. Another area of research could focus on the identification of other potential targets for ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate, which could expand its range of applications in scientific research. Additionally, more research is needed to fully understand the long-term effects of ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate and its potential applications in the treatment of cancer and other diseases.

Scientific Research Applications

Ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate has been studied for its potential applications in scientific research, particularly in the field of cancer research. Studies have shown that ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate has cytotoxic effects on cancer cells, including breast cancer, lung cancer, and colon cancer. ethyl 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-ethoxyphenyl)propanoate has also been shown to inhibit the growth of cancer cells by inducing apoptosis.